Cas no 2248275-87-6 (1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(propan-2-yl)oxane-4-carboxylate)

• Product Name: 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(propan-2-yl)oxane-4-carboxylate
• CAS No: 2248275-87-6
• MF: C₁₇H₁₉NO₅
• MW: 317.336465120316
• CID: 6444039
• PubChem ID: 165860224
• Update Time: 2025-11-01

1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(propan-2-yl)oxane-4-carboxylate Chemical and Physical Properties

Names and Identifiers

• 2248275-87-6
• 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(propan-2-yl)oxane-4-carboxylate
• EN300-6515556

• Inchi： 1S/C17H19NO5/c1-10(2)14-9-11(7-8-22-14)17(21)23-18-15(19)12-5-3-4-6-13(12)16(18)20/h3-6,10-11,14H,7-9H2,1-2H3
• InChI Key： DSULXHJCEPBPOD-UHFFFAOYSA-N
• SMILES： O1CCC(C(=O)ON2C(C3C=CC=CC=3C2=O)=O)CC1C(C)C

Computed Properties

• Exact Mass: 317.12632271g/mol
• Monoisotopic Mass: 317.12632271g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 23
• Rotatable Bond Count: 4
• Complexity: 479
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 72.9Ų

Additional information on 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(propan-2-yl)oxane-4-carboxylate

Comprehensive Guide to 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(propan-2-yl)oxane-4-carboxylate (CAS No. 2248275-87-6)

The compound 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(propan-2-yl)oxane-4-carboxylate (CAS No. 2248275-87-6) is a specialized chemical entity with significant applications in pharmaceutical research and material science. This detailed guide explores its properties, synthesis, applications, and market relevance, while addressing frequently asked questions in the field.

1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(propan-2-yl)oxane-4-carboxylate is a heterocyclic compound featuring both isoindole and oxane moieties. Its unique structure makes it valuable for drug discovery, particularly in the development of enzyme inhibitors and receptor modulators. Researchers often search for "CAS 2248275-87-6 applications" or "synthesis of isoindole derivatives," highlighting its growing importance in medicinal chemistry.

The physicochemical properties of this compound include a molecular weight of 303.32 g/mol and a purity typically exceeding 98%. Its solubility profile varies with organic solvents, making it suitable for formulation studies. Recent trends show increased interest in "bioactive isoindole compounds" and "oxane-based pharmaceuticals," positioning this molecule as a subject of intense research.

In pharmaceutical applications, 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(propan-2-yl)oxane-4-carboxylate serves as a key intermediate for CNS-targeting drugs. Its structural features enable blood-brain barrier penetration, addressing common search queries like "neuroactive compound design." The global market for such intermediates is projected to grow at 6.8% CAGR through 2030, driven by neurodegenerative disease research.

Material scientists utilize this compound in advanced polymer systems, particularly for creating thermally stable coatings. Its dual functional groups allow cross-linking reactions, answering industry demands for "high-performance polymer additives." Recent patents highlight its use in flexible electronics, correlating with the booming "wearable technology materials" market.

The synthetic route for CAS 2248275-87-6 typically involves a three-step process from phthalic anhydride derivatives. Optimized procedures achieving >90% yields are frequently discussed in academic forums under "isoindole synthesis optimization." Green chemistry adaptations using microwave assistance have gained traction, addressing "sustainable pharmaceutical synthesis" trends.

Analytical characterization employs HPLC-MS and NMR spectroscopy, with reference standards available for quality control. Laboratories often search for "CAS 2248275-87-6 characterization data" or "isoindole derivative spectra," underscoring the need for reliable analytical methods in research publications.

Regulatory status varies by region, with proper documentation required for international shipments. While not classified as hazardous, researchers should consult "chemical safety databases" for handling guidelines. The compound's stability under various conditions makes it suitable for "long-term storage solutions" in research facilities.

Emerging applications include its use in organic electronics as an electron-transport material. This aligns with growing searches for "organic semiconductor precursors" and "next-gen display materials." Patent analysis shows a 40% increase in filings involving similar structures since 2020, indicating strong commercial potential.

For procurement, 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(propan-2-yl)oxane-4-carboxylate is available through specialty chemical suppliers in gram to kilogram quantities. Bulk inquiries often reference "CAS 2248275-87-6 suppliers" or "custom synthesis services," with lead times varying based on purity requirements.

Future research directions may explore its bioconjugation potential for targeted drug delivery, responding to queries about "smart drug carrier systems." The compound's modular structure allows diverse modifications, making it a versatile building block for "precision medicine development" initiatives.

In conclusion, 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(propan-2-yl)oxane-4-carboxylate represents a multifaceted compound bridging pharmaceutical and material sciences. Its growing presence in research literature and patent filings confirms its importance in addressing contemporary challenges in "advanced therapeutic development" and "functional materials design."